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Compound of Interest

Compound Name: L-4-Methoxymandelic acid

Cat. No.: B1311138 Get Quote

L-4-Methoxymandelic Acid: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of L-4-Methoxymandelic acid, a

derivative of mandelic acid. This document consolidates key chemical data, synthesis

methodologies, and analytical procedures. While specific research on the L-isomer is limited,

this guide also explores the broader context of 4-methoxymandelic acid and related

compounds to inform future research and development.

Core Chemical Data
L-4-Methoxymandelic acid is a fine chemical intermediate with potential applications in

various fields of chemical synthesis.[1][2] The fundamental properties of this compound are

summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1311138?utm_src=pdf-interest
https://www.benchchem.com/product/b1311138?utm_src=pdf-body
https://www.benchchem.com/product/b1311138?utm_src=pdf-body
https://cymitquimica.com/cas/10408-29-4/
https://www.nbinno.com/article/photoresist-chemicals/chemical-properties-uses-4-methoxymandelic-acid-cas-10502-44-0-sv
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 75172-66-6 [3][4]

Molecular Formula C₉H₁₀O₄ [4][5]

Molecular Weight 182.17 g/mol [4][6]

Appearance

White to off-white crystalline

solid (for related compound o-

Methoxymandelic acid)

[1]

Solubility

Soluble in polar solvents like

water and alcohols (for related

compound o-Methoxymandelic

acid)

[1]

Synthesis and Production
The synthesis of 4-methoxymandelic acid typically involves the reaction of anisole with an

aqueous solution of glyoxylic acid. This process is catalyzed by a protonic acid, and the

addition of a secondary solvent can improve selectivity and yield. This method is advantageous

due to its simplicity, safety, and the use of low-cost, less hazardous raw materials.[3]

A general workflow for the synthesis is outlined below. The process involves the controlled

addition of anisole to a cooled solution of glyoxylic acid and a strong protonic acid, followed by

a stirring reaction at a controlled temperature. High-Performance Liquid Chromatography

(HPLC) is often used to monitor the reaction's progress.[3]
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Reactant Preparation

Reaction

Monitoring & Workup

Aqueous Glyoxylic Acid Solution

Mixing & Cooling
(e.g., to 0°C)

Strong Protonic Acid (e.g., H₂SO₄, H₃PO₄) Anisole (p-methoxyphenol)

Slow, Dropwise Addition of Anisole

Cooled Solution

Stirring at Controlled Temperature

HPLC Monitoring of Reaction Progress

Sampling

Reaction Workup
(Details not specified in source)

4-Methoxymandelic Acid
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Mandelic Acid Degradation Pathway in Pseudomonas convexa

DL-Mandelic Acid

4-Hydroxymandelic Acid

L-Mandelate-4-hydroxylase

4-Hydroxybenzaldehyde

L-4-Hydroxymandelate oxidase

4-Hydroxybenzoic Acid

Benzaldehyde dehydrogenase

3,4-Dihydroxybenzoic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://patents.google.com/patent/CN103787872A/en
https://patents.google.com/patent/CN103787872A/en
https://academic.oup.com/ajcp/article-abstract/46/2/163/1763281
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxymandelic-acid
https://www.researchgate.net/publication/14946013_Densitometric_determination_of_urinary_4-hydroxy-3-methoxymandelic_acid_vanillylmandelic_acid
https://www.benchchem.com/product/b1311138#l-4-methoxymandelic-acid-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1311138#l-4-methoxymandelic-acid-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1311138#l-4-methoxymandelic-acid-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1311138#l-4-methoxymandelic-acid-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1311138?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

